Cas no 136918-09-7 (2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R)-)

• Product Name: 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R)-
• CAS No: 136918-09-7
• MF: C₁₀H₂₄O₂Si
• MW: 204.381864547729
• CID: 1242507
• PubChem ID: 10081656
• Update Time: 2025-06-10

2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R)-
• (2R)-4-[tert-butyl(dimethyl)silyl]oxybutan-2-ol
• (R)-4-(tert-Butyldimethylsiloxy)-2-butanol
• WTDHHHBGSYERND-SECBINFHSA-N
• SCHEMBL1317454
• 136918-09-7
• A1-31452
• (R)-4-(tert-Butyldimethylsilyloxy)butan-2-ol
• (R)-4-((tert-butyldimethylsilyl)oxy)butan-2-ol
• (2R)-4-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUTAN-2-OL

• Inchi： 1S/C10H24O2Si/c1-9(11)7-8-12-13(5,6)10(2,3)4/h9,11H,7-8H2,1-6H3/t9-/m1/s1
• InChI Key： WTDHHHBGSYERND-SECBINFHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC[C@@H](C)O

Computed Properties

• Exact Mass: 204.15462
• Monoisotopic Mass: 204.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.77910

Additional information on 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R)-

Introduction to 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R) and Its Significance in Modern Chemical Research

The compound with the CAS no. 136918-09-7, known as 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This specialized alcohol derivative has garnered attention in recent years due to its unique structural features and potential applications in the synthesis of complex molecules. The presence of a tert-butyldimethylsilyl (TBS) ether group at the fourth carbon position introduces a high degree of stability, making it an invaluable reagent in the protection and deprotection strategies employed in synthetic organic chemistry.

One of the most compelling aspects of this compound is its role in the development of chiral intermediates. The (2R) configuration indicates a specific stereochemical orientation that is crucial for the synthesis of enantiomerically pure pharmaceuticals. In the realm of drug discovery, enantiopurity is often a determining factor in the efficacy and safety of a therapeutic agent. The ability to selectively synthesize and manipulate compounds with precise stereochemistry has become increasingly important as drug development shifts toward more targeted and personalized therapies.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R) in cross-coupling reactions. These reactions are fundamental to constructing complex molecular frameworks and have been instrumental in the development of novel therapeutic agents. The TBS ether functionality provides an excellent handle for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in medicinal chemistry. By facilitating these transformations under mild conditions, this compound enables chemists to access previously inaccessible scaffolds with remarkable efficiency.

The pharmaceutical industry has been particularly interested in the potential applications of this compound due to its versatility. For instance, it has been explored as a precursor in the synthesis of protease inhibitors, which are critical for treating a variety of diseases, including HIV and cancer. The stability provided by the TBS group ensures that intermediates remain protected during multi-step syntheses, minimizing unwanted side reactions and improving overall yields. This level of control is essential when dealing with sensitive biological targets.

In addition to its pharmaceutical applications, 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R) has found utility in materials science. The TBS ether group can be used to modify polymers and other materials, enhancing their thermal stability and chemical resistance. These properties are particularly valuable in industries where materials are exposed to harsh conditions or where long-term durability is required. The ability to incorporate such functional groups into larger molecular systems underscores the broad applicability of this compound beyond traditional organic synthesis.

Recent research has also demonstrated the importance of this compound in catalysis. Transition metal-catalyzed reactions often require specialized ligands to achieve high selectivity and efficiency. The TBS ether moiety can serve as an effective ligand or directing group in various catalytic processes. For example, it has been shown to enhance the activity of palladium catalysts in cross-coupling reactions by stabilizing reactive intermediates and preventing unwanted side products. This capability is particularly relevant as industries strive to develop more sustainable and environmentally friendly synthetic routes.

The synthesis of 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R) itself is a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct such complex molecules with high precision reflects the sophistication of modern chemical methodologies. Techniques such as asymmetric synthesis and protecting group strategies have been instrumental in achieving these results. As these methodologies continue to evolve, compounds like this will undoubtedly play an even greater role in advancing both academic research and industrial applications.

Looking ahead, the potential applications of 2-Butanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2R) are likely to expand as new synthetic challenges emerge. The demand for enantiopure compounds remains strong across multiple industries, including pharmaceuticals and agrochemicals. Furthermore, the push toward greener chemistry suggests that compounds capable of facilitating efficient and sustainable synthetic routes will be highly valued. With its unique structural features and versatile reactivity, this compound is well-positioned to contribute significantly to future advancements in chemical science.